Cas no 98349-72-5 (Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride)

• Product Name: Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride
• CAS No: 98349-72-5
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 750634
• PubChem ID: 15047339
• Update Time: 2025-04-19

Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride
• 1-[(4-methoxyphenyl)methyl]pyridin-1-ium,chloride
• 1-[(4-methoxyphenyl)methyl]pyridin-1-ium;chloride
• 4-methoxybenzyl-pyridinium chloride
• DTXSID60567508
• 98349-72-5
• SCHEMBL4740735
• 1-(4-Methoxy-benzyl)-pyridinium chloride
• 1-[(4-Methoxyphenyl)methyl]pyridin-1-ium chloride

• Inchi： 1S/C13H14NO.ClH/c1-15-13-7-5-12(6-8-13)11-14-9-3-2-4-10-14;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key： FDTGMZUWMNQUHV-UHFFFAOYSA-M
• SMILES： [Cl-].O(C)C1C=CC(=CC=1)C[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų